Cas no 872971-82-9 (1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI))
872971-82-9 structure
Product Name:1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI)
CAS No:872971-82-9
MF:C10H11NO2
MW:177.199842691422
CID:719510
PubChem ID:45123081
Update Time:2025-04-19
1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI)
- 872971-82-9
- 1H-Azonine-1-carboxylic acid,methyl ester,(2Z,4Z,6Z,8Z)-(9ci)
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- Inchi: 1S/C10H11NO2/c1-13-10(12)11-8-6-4-2-3-5-7-9-11/h2-9H,1H3/b4-2-,5-3-,8-6-,9-7-
- InChI Key: QEOVTPTVTZHMHD-KMHXQRNQSA-N
- SMILES: O(C)C(N1C=CC=CC=CC=C1)=O |c:4,6,8,10|
Computed Properties
- Exact Mass: 177.079
- Monoisotopic Mass: 177.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.2A^2
- XLogP3: 2.2
1H-Azonine-1-carboxylic acid, methyl ester, (2Z,4Z,6Z,8Z)- (9CI) Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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